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Abstract

This technical guide provides a comprehensive overview of the core physical properties of
Methyl linolelaidate, a trans isomer of methyl linoleate. Intended for researchers, scientists,
and professionals in drug development, this document consolidates key quantitative data into a
clear, tabular format for easy reference and comparison. While specific experimental protocols
for the determination of each property for Methyl linolelaidate are not extensively detailed in
publicly available literature, this guide outlines the generally accepted methodologies for
characterizing fatty acid methyl esters (FAMES).

Introduction

Methyl linolelaidate ((9E,12E)-octadecadienoic acid methyl ester) is the methyl ester of
linolelaidic acid, the trans isomer of the essential omega-6 fatty acid, linoleic acid.[1] Its distinct
stereochemistry imparts unique physical characteristics that differentiate it from its cis
counterpart, Methyl linoleate. Understanding these properties is critical for its application in
various research and industrial contexts, including lipidomics, nutritional science, and the
formulation of pharmaceuticals and consumer products. This guide serves as a centralized
repository of its fundamental physical attributes.

Core Physical Properties
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The physical state of Methyl linolelaidate at room temperature is a clear, colorless to pale

yellow liquid.[1][2] It is characterized by a fatty odor.[1] Key quantitative physical properties are

summarized in the table below. For comparative purposes, the properties of its cis-isomer,

Methyl linoleate, are also included where available.

Methyl Linoleate (cis-

Property Methyl Linolelaidate .
isomer)
Molecular Formula C19H3402[1][3] C19H3402
Molecular Weight 294.47 g/mol [1][2][3] 294.47 g/mol [4]
Density 0.88 g/mL at 25 °C[2][5][6][7] 0.889 g/mL at 25 °C
- ) 192 °C at 4 mmHg, 212 °C at
Boiling Point 152 °C at 2 mmHg[2][5][6]1[7]
16 mmHg[4][8]
) ] Approximately -20 to -10 °C
Melting Point -35 °C[4][8]

(estimated)[2]

Solubility in Water

~0.019 mg/L (Limited)[2][5][9]

Insoluble

Solubility in Organic Solvents

Soluble in organic solvents like
DMF, fat solvents, and oils.[1]
[2][10] Sparingly soluble in
chloroform and slightly soluble

in methanol and ethyl acetate.

[2]

Miscible with
dimethylformamide, fat

solvents, and oils.[4]

Refractive Index

1.4580 - 1.4620 at 20 °C[2][5]
[61[7]

1.462 at 20 °C

Flash Point

-1 °C[2][5][7]

200 °C

Methodologies for Physical Property Determination

While specific experimental records for Methyl linolelaidate are not readily available, the

determination of physical properties for fatty acid methyl esters (FAMES) follows established

laboratory protocols.
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Density Measurement

The density of liquid FAMEs is typically determined using a calibrated pycnometer or a digital
density meter. The instrument is first calibrated with a substance of known density, such as
deionized water. The sample is then introduced into the apparatus, and the density is
measured at a controlled temperature, commonly 25 °C.

Boiling Point Determination

The boiling point of FAMES, particularly at reduced pressures to prevent decomposition, is
often measured using vacuum distillation apparatus.[11] The pressure is controlled by a
vacuum pump and monitored with a manometer. The temperature at which the liquid and vapor
phases are in equilibrium is recorded as the boiling point at that specific pressure.

Melting Point Determination

For FAMEs that are solid at or near room temperature, the melting point is determined using a
melting point apparatus. A small amount of the solidified sample is placed in a capillary tube
and heated at a controlled rate. The temperature range over which the sample melts is
recorded. For substances with low melting points like Methyl linolelaidate, differential
scanning calorimetry (DSC) can be employed to determine the precise melting temperature.
[12]

Solubility Assessment

Solubility is determined by adding a known amount of the solute (Methyl linolelaidate) to a
known volume of the solvent (e.g., water, ethanol). The mixture is agitated at a constant
temperature, and the concentration of the dissolved solute is measured, often using techniques
like gas chromatography (GC) after reaching equilibrium.

Logical Relationship of Physical Properties

The physical properties of Methyl linolelaidate are interconnected and are primarily dictated
by its molecular structure. The long hydrocarbon chain contributes to its low water solubility and
high solubility in organic solvents. The trans configuration of the double bonds allows for more
efficient packing of the molecules compared to the cis isomer, which is reflected in its higher
estimated melting point.
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Caption: Logical flow from molecular structure to physical properties.

Conclusion

This technical guide has summarized the key physical properties of Methyl linolelaidate,
providing a valuable resource for researchers and professionals. The data presented highlights
the distinct characteristics of this trans-fatty acid methyl ester. While detailed experimental
protocols for this specific compound are not widely published, the general methodologies
outlined provide a framework for the determination of these essential physical parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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